Methanesulfonato(2-dicyclohexylphosphino-2',6'-dimethoxy-1,1'-biphenyl)(2'-amino-1,1'-biphenyl-2-yl)palladium(II)

• Molecular Formula: C40H51NO8PPdS2-
• Molecular Weight: 875.4 g/mol
• IUPAC Name: dicyclohexyl-[2-(2,6-dimethoxyphenyl)phenyl]phosphane;methanesulfonate;palladium(2+);2-phenylaniline
• InChI: InChI=1S/C26H35O2P.C12H10N.2CH4O3S.Pd/c1-27-23-17-11-18-24(28-2)26(23)22-16-9-10-19-25(22)29(20-12-5-3-6-13-20)21-14-7-4-8-15-21;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;2*1-5(2,3)4;/h9-11,16-21H,3-8,12-15H2,1-2H3;1-6,8-9H,13H2;2*1H3,(H,2,3,4);/q;-1;;;+2/p-2
• InChI Key: DDLMKPHKQUXHOT-UHFFFAOYSA-L
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4.CS(=O)(=O)[O-].CS(=O)(=O)[O-].C1=CC=C([C-]=C1)C2=CC=CC=C2N.[Pd+2]

Description

Methanesulfonato(2-dicyclohexylphosphino-2’,6’-dimethoxy-1,1’-biphenyl)(2’-amino-1,1’-biphenyl-2-yl)palladium(II) is a palladium-based organometallic compound. It is widely used as a catalyst in various organic synthesis reactions, particularly in cross-coupling reactions. The compound is known for its high stability and efficiency in catalyzing carbon-carbon and carbon-nitrogen bond formation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methanesulfonato(2-dicyclohexylphosphino-2’,6’-dimethoxy-1,1’-biphenyl)(2’-amino-1,1’-biphenyl-2-yl)palladium(II) typically involves the reaction of palladium(II) acetate with 2-dicyclohexylphosphino-2’,6’-dimethoxy-1,1’-biphenyl and 2’-amino-1,1’-biphenyl-2-yl in the presence of methanesulfonic acid. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent oxidation. The product is then purified through recrystallization or chromatography.

Industrial Production Methods

In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Methanesulfonato(2-dicyclohexylphosphino-2’,6’-dimethoxy-1,1’-biphenyl)(2’-amino-1,1’-biphenyl-2-yl)palladium(II) primarily undergoes:

Oxidative Addition: The palladium center inserts into a carbon-halogen bond.

Reductive Elimination: Formation of a new carbon-carbon or carbon-nitrogen bond.

Transmetalation: Exchange of ligands between the palladium complex and another metal complex.

Common Reagents and Conditions

Oxidative Addition: Typically involves aryl halides and is carried out in the presence of a base such as potassium carbonate.

Reductive Elimination: Often facilitated by heating the reaction mixture.

Transmetalation: Commonly involves organoboron or organostannane compounds.

Major Products

The major products formed from these reactions include biaryl compounds, aryl amines, and other complex organic molecules, depending on the specific substrates used.

Scientific Research Applications

Methanesulfonato(2-dicyclohexylphosphino-2’,6’-dimethoxy-1,1’-biphenyl)(2’-amino-1,1’-biphenyl-2-yl)palladium(II) has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in Suzuki-Miyaura, Heck, and Buchwald-Hartwig cross-coupling reactions.

Biology: Employed in the synthesis of biologically active molecules and pharmaceuticals.

Medicine: Facilitates the production of drug intermediates and active pharmaceutical ingredients.

Industry: Applied in the manufacture of fine chemicals, agrochemicals, and materials science.

Mechanism of Action

The compound exerts its catalytic effects through a series of well-defined steps:

Oxidative Addition: The palladium center inserts into a carbon-halogen bond, forming a palladium(II) complex.

Transmetalation: The palladium complex exchanges ligands with an organometallic reagent, forming a new palladium(II) complex.

Reductive Elimination: The palladium(II) complex undergoes reductive elimination to form the final product and regenerate the palladium(0) catalyst.

Comparison with Similar Compounds

Similar Compounds

• Methanesulfonato(2-dicyclohexylphosphino-2’,4’,6’-triisopropyl-1,1’-biphenyl)(2’-amino-1,1’-biphenyl-2-yl)palladium(II)
• Chloro(2-dicyclohexylphosphino-2’,6’-dimethoxy-1,1’-biphenyl)(2’-amino-1,1’-biphenyl-2-yl)palladium(II)
• Methanesulfonato(2-dicyclohexylphosphino-3,6-dimethoxy-2’,4’,6’-triisopropyl-1,1’-biphenyl)(2’-amino-1,1’-biphenyl-2-yl)palladium(II)

Uniqueness

Methanesulfonato(2-dicyclohexylphosphino-2’,6’-dimethoxy-1,1’-biphenyl)(2’-amino-1,1’-biphenyl-2-yl)palladium(II) is unique due to its high stability and efficiency in catalyzing a wide range of cross-coupling reactions. Its specific ligand structure provides enhanced reactivity and selectivity compared to other similar compounds.